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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Celangulin, a natural

insecticide derived from Celastrus angulatus, against Lepidopteran larvae. Its performance is

evaluated alongside other prominent insecticidal alternatives, supported by experimental data.

Detailed methodologies for key experiments are provided to ensure reproducibility and further

investigation.

Executive Summary
Celangulin, particularly Celangulin V, demonstrates significant insecticidal activity against

various Lepidopteran larvae. Its primary mode of action involves the disruption of midgut cell

function by targeting the V-ATPase H subunit and Na+/K+-ATPase, leading to symptoms such

as excitation, tremors, and eventual mortality.[1][2] This guide compares the efficacy of

Celangulin with other natural insecticides, namely Neem oil and Bacillus thuringiensis (Bt),

highlighting their distinct mechanisms and insecticidal profiles.

Data Presentation: Comparative Efficacy
The following table summarizes the quantitative data on the efficacy of Celangulin and its

alternatives against Lepidopteran larvae.
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Insecticide
Target
Species

Concentrati
on/Dose

Observed
Effect

Efficacy
Metric

Source

Celangulin V
Mythimna

separata

25 µg (force-

fed)

Rapid

depolarizatio

n of apical

midgut

membrane

potential

(Vam)

Vam decayed

to -32.18 ±

12.44 mV

after 12 hours

[1]

Celangulin V

Derivative

(1.1)

Mythimna

separata (3rd

instar)

10 mg/mL Mortality
75.0%

mortality
[3]

Celangulin V

Derivative

(1.2)

Mythimna

separata (3rd

instar)

10 mg/mL Mortality
83.3%

mortality
[3]

Bacillus

thuringiensis

(Bt)

Lepidopteran

larvae

Varies by

product

Stomach

poison

leading to

cessation of

feeding and

death

Effective

against

young larvae

[3]

Bacillus

thuringiensis

(BtEM-54 &

BtEM-82)

Euproctis

chrysorrhoea

(larvae)

600 million

spores/ml

High

biological

efficiency

95.0% to

98.3%

efficiency

within 10

days

[4]

Neem Oil

(Azadirachtin)

Caterpillars

(Lepidopteran

larvae)

Varies by

formulation

Antifeedant,

growth

regulator, and

hormone

disruptor

Disrupts

feeding,

molting, and

reproduction

[5][6]

Cry1Ab toxin

(from Bt)

Mythimna

separata

Ingested Depolarizatio

n of apical

midgut

Vam

depolarized

to -18.61 ±

[7]
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membrane

potential

(Vam)

6.71 mV at 6

hours

Celangulin IV
Mythimna

separata
25 mg/liter

Inhibition of

Na+/K+-

ATPase

activity

32.39% and

37.73%

inhibition in

narcosis and

recovery

periods,

respectively

[2]

Celangulin V
Mythimna

separata
25 mg/liter

Inhibition of

Na+/K+-

ATPase

activity

10.57%,

18.70%, and

17.53%

inhibition in

excitation,

convulsion,

and

dehydration

periods,

respectively

[2]

Experimental Protocols
Insecticidal Activity Bioassay of Celangulin V
Derivatives
This protocol details the method used to assess the stomach toxicity of Celangulin V

derivatives against Mythimna separata larvae.[3]

Test Substance Preparation: Test compounds, including Celangulin V (positive control) and

its derivatives, are dissolved in acetone to a concentration of 10 mg/mL. Acetone alone is

used as a negative control.

Leaf Disc Treatment: Wheat leaf discs of a known area (0.5 cm x 0.5 cm) are treated with 1

µL of the test solutions.
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Insect Feeding: Third-instar larvae of Mythimna separata are fed the treated leaf discs for 2

hours. Each treatment is replicated three times.

Data Collection: After the 2-hour feeding period, the number of "knocked down" larvae is

recorded. Symptoms of knockdown include narcotization, a very soft and immobilized body,

and a complete lack of response.

Efficacy Calculation: Mortality or knockdown percentage is calculated for each treatment

group.

Midgut Transmembrane Potential Measurement in
Lepidopteran Larvae
This protocol outlines the intracellular microelectrode recording technique used to measure the

effects of Celangulin V on the midgut membrane potentials of Mythimna separata larvae.[1]

Insect Preparation: Sixth-instar larvae of Mythimna separata are used.

Test Substance Administration: Larvae are force-fed with 25 µg of Celangulin V dissolved in

1 µL of dimethyl sulfoxide (DMSO). Control larvae are fed with DMSO only.

Midgut Dissection and Mounting: The midgut is dissected from the larva and mounted in a

perfusion chamber.

Microelectrode Placement: Glass microelectrodes filled with a suitable electrolyte are used to

impale the midgut epithelial cells to measure the apical membrane potential (Vam) and

basolateral membrane potential (Vbm).

Data Recording: Membrane potentials are recorded over time to observe the effects of the

ingested test substance.

Mandatory Visualizations
Signaling Pathway of Celangulin V in Lepidopteran
Larvae
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Caption: Mode of action of Celangulin V in Lepidopteran larvae.

Experimental Workflow for Efficacy Evaluation
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Caption: General workflow for insecticide efficacy testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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